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Compound of Interest

Compound Name: (rac)-CHEMBL333994

Cat. No.: B3181960

For Researchers, Scientists, and Drug Development Professionals

Introduction

(rac)-CHEMBL333994, systematically named N-[(3R)-1-(2-Fluorophenyl)-4-oxo-3,4,6,7-
tetrahydro[1][2]diazepino[6,7,1-hi]indol-3-yl]-1H-indole-2-carboxamide, is a small molecule of
interest in biomedical research and drug discovery. Its complex heterocyclic structure suggests
potential biological activity, likely as an inhibitor of protein kinases due to structural similarities
with known kinase inhibitors.

This document provides detailed guidelines for the handling, storage, and use of (rac)-
CHEMBL333994 in a laboratory setting. It includes recommended protocols for in vitro kinase
assays to assess its inhibitory potential against Glycogen Synthase Kinase-3 (GSK-3) and
Cyclin-Dependent Kinases (CDKSs), putative targets for compounds of this structural class.

Chemical and Physical Properties

A summary of the key computed chemical and physical properties for (rac)-CHEMBL333994 is
provided in the table below. These values are computationally derived and should be
considered as estimates.
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Property Value
Molecular Formula C26H19FN4O2
Molecular Weight 438.5 g/mol

N-[(3R)-1-(2-fluorophenyl)-4-oxo-3,4,6,7-
IUPAC Name tetrahydro[1][2]diazepino[6,7,1-hi]indol-3-yl]-1H-
indole-2-carboxamide

ChEMBL ID CHEMBL333994

CAS Number 167820-10-2

Handling and Storage Guidelines

As a powdered chemical compound with potential biological activity, (rac)-CHEMBL333994
should be handled with care to minimize exposure and maintain its integrity.

Personal Protective Equipment (PPE)

When handling (rac)-CHEMBL333994, especially in its powdered form, the following PPE is
mandatory:

Gloves: Nitrile or latex gloves should be worn at all times.

Lab Coat: A clean lab coat should be worn to protect clothing.

Eye Protection: Safety glasses or goggles are required to prevent eye contact.

Respiratory Protection: When weighing or transferring the powder, a properly fitted respirator
or the use of a chemical fume hood is recommended to avoid inhalation.

Storage

Proper storage is crucial for maintaining the stability and activity of the compound.

e Short-term Storage: For immediate use, store at 2-8°C.
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e Long-term Storage: For long-term storage, it is recommended to store the solid compound at
-20°C or lower in a tightly sealed, light-resistant container.

o Solution Storage: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles
and stored at -80°C.

Weighing and Solution Preparation

o Perform all weighing and initial dilutions of the powdered compound within a chemical fume
hood to minimize inhalation risk.

e Use an anti-static gun if the powder is prone to static dispersal.

o For solution preparation, dissolve the compound in a suitable organic solvent such as
dimethyl sulfoxide (DMSO) to create a concentrated stock solution. Further dilutions into
agueous buffers for biological assays should be done immediately before use.

Putative Sighaling Pathways

Based on the structural similarity of (rac)-CHEMBL333994 to known inhibitors, it is
hypothesized to target protein kinases such as GSK-3 and CDKs. Inhibition of these kinases
can have significant effects on cellular processes.

Glycogen Synthase Kinase-3 (GSK-3) Signhaling Pathway

GSK-3 is a constitutively active serine/threonine kinase involved in a multitude of cellular
processes including metabolism, cell proliferation, and apoptosis.[1][2] Its activity is regulated
by inhibitory phosphorylation through pathways such as the PI3K/Akt pathway.[1] Inhibition of
GSK-3 can lead to the stabilization of -catenin and modulation of Wnt signaling.[2]
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Prepare serial dilutions of (rac)-CHEMBL333994 in DMSO

Y

Add inhibitor or DMSO (control) to wells Prepare GSK-3p enzyme solution in kinase buffer

Y Y

Add enzyme to wells

Y

Incubate at room temperature (10 min) Prepare substrate/ATP mix in kinase buffer

Y Y

Add substrate/ATP mix to initiate reaction

Y

Incubate at 30°C (60 min)

Y

Add ADP-Glo™ reagent

Y

Incubate at room temperature (40 min)

Y

Add Kinase Detection Reagent

Y

Incubate at room temperature (30 min)

Read luminescence
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Prepare serial dilutions of (rac)-CHEMBL333994 in DMSO Prepare CDK2/Cyclin A enzyme solution in kinase buffer Prepare substrate solution in kinase buffer
Y
| Combine inhibitor, enzyme, and substrate in reaction tubes |«

Y

Pre-incubate at 30°C (5 min) Prepare [y-32P]ATP solution

\4 \4

Initiate reaction by adding [y-2P]ATP

Y

Incubate at 30°C (15 min)

Y

Stop reaction by spotting onto P81 paper

Y

Wash P81 paper with phosphoric acid

Measure radioactivity using a scintillation counter
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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CHEMBL333994]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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